Cas no 37615-72-8 (4-(5-Methyl-1,3-benzothiazol-2-yl)aniline)

• Product Name: 4-(5-Methyl-1,3-benzothiazol-2-yl)aniline
• CAS No: 37615-72-8
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD02089378
• CID: 922447
• PubChem ID: 4568697
• Update Time: 2023-08-03

4-(5-Methyl-1,3-benzothiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F0850-6764
• 2-(4-aminophenyl)-6-methyl-benzothiazole
• 4-(5-methyl-1,3-benzothiazol-2-yl)aniline
• HMS1849E19
• benzenamine,4-(5-methyl-2-benzothiazolyl)-
• 4-(5-Methyl-1,3-benzothiazol-2-yl)aniline

• MDL： MFCD02089378
• Inchi： 1S/C14H12N2S/c1-9-2-7-13-12(8-9)16-14(17-13)10-3-5-11(15)6-4-10/h2-8H,15H2,1H3
• InChI Key： VIMAXKCCOXWKIJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N)=NC2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2